Cas no 1343863-86-4 ((5-ethoxypyrazin-2-yl)methanamine)

(5-Ethoxypyrazin-2-yl)methanamine is a pyrazine derivative featuring an ethoxy substituent at the 5-position and an aminomethyl group at the 2-position. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis due to its reactive primary amine functionality and electron-rich heterocyclic core. The ethoxy group enhances solubility and modulates electronic properties, making it useful in the development of bioactive molecules. Its structural versatility allows for further functionalization, enabling applications in medicinal chemistry, particularly in the design of kinase inhibitors and receptor modulators. High purity grades are available to ensure consistent performance in synthetic workflows. Proper handling under inert conditions is recommended due to its amine reactivity.
(5-ethoxypyrazin-2-yl)methanamine structure
1343863-86-4 structure
Product Name:(5-ethoxypyrazin-2-yl)methanamine
CAS No:1343863-86-4
MF:C7H11N3O
MW:153.181740999222
CID:5217675
PubChem ID:64287601
Update Time:2025-05-28

(5-ethoxypyrazin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (5-ethoxypyrazin-2-yl)methanamine
    • Inchi: 1S/C7H11N3O/c1-2-11-7-5-9-6(3-8)4-10-7/h4-5H,2-3,8H2,1H3
    • InChI Key: SGCCMCOUONCHOJ-UHFFFAOYSA-N
    • SMILES: C(C1=NC=C(OCC)N=C1)N

(5-ethoxypyrazin-2-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-137101-0.05g
(5-ethoxypyrazin-2-yl)methanamine
1343863-86-4
0.05g
$245.0 2023-02-15
Enamine
EN300-137101-0.1g
(5-ethoxypyrazin-2-yl)methanamine
1343863-86-4
0.1g
$366.0 2023-02-15
Enamine
EN300-137101-0.25g
(5-ethoxypyrazin-2-yl)methanamine
1343863-86-4
0.25g
$524.0 2023-02-15
Enamine
EN300-137101-0.5g
(5-ethoxypyrazin-2-yl)methanamine
1343863-86-4
0.5g
$824.0 2023-02-15
Enamine
EN300-137101-1.0g
(5-ethoxypyrazin-2-yl)methanamine
1343863-86-4
1g
$0.0 2023-06-06
Enamine
EN300-137101-2.5g
(5-ethoxypyrazin-2-yl)methanamine
1343863-86-4
2.5g
$2071.0 2023-02-15
Enamine
EN300-137101-5.0g
(5-ethoxypyrazin-2-yl)methanamine
1343863-86-4
5.0g
$3065.0 2023-02-15
Enamine
EN300-137101-10.0g
(5-ethoxypyrazin-2-yl)methanamine
1343863-86-4
10.0g
$4545.0 2023-02-15
Enamine
EN300-137101-50mg
(5-ethoxypyrazin-2-yl)methanamine
1343863-86-4
50mg
$245.0 2023-09-30
Enamine
EN300-137101-100mg
(5-ethoxypyrazin-2-yl)methanamine
1343863-86-4
100mg
$366.0 2023-09-30

Additional information on (5-ethoxypyrazin-2-yl)methanamine

Recent Advances in the Study of (5-ethoxypyrazin-2-yl)methanamine (CAS: 1343863-86-4): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound (5-ethoxypyrazin-2-yl)methanamine (CAS: 1343863-86-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The discussion is based on peer-reviewed studies and industry reports published within the last two years, ensuring the relevance and accuracy of the information presented.

Recent studies have highlighted the versatility of (5-ethoxypyrazin-2-yl)methanamine as a building block in medicinal chemistry. Its pyrazine core, coupled with the ethoxy and methanamine functional groups, makes it an attractive scaffold for the development of novel bioactive molecules. Research has demonstrated its efficacy in modulating various biological targets, including enzymes and receptors implicated in neurological and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its role as a potent inhibitor of monoamine oxidase B (MAO-B), suggesting potential applications in neurodegenerative disorders such as Parkinson's disease.

The synthesis of (5-ethoxypyrazin-2-yl)methanamine has also been optimized in recent years, with several research groups developing more efficient and scalable routes. A notable advancement is the use of palladium-catalyzed cross-coupling reactions, which have significantly improved the yield and purity of the compound. These synthetic improvements are critical for its further development in preclinical and clinical studies. Additionally, computational modeling studies have provided insights into its binding interactions with target proteins, aiding in the rational design of derivatives with enhanced pharmacological properties.

In terms of pharmacokinetics, (5-ethoxypyrazin-2-yl)methanamine exhibits favorable properties, including good oral bioavailability and metabolic stability, as evidenced by in vitro and in vivo studies. These characteristics make it a promising candidate for further drug development. However, challenges remain, such as optimizing its selectivity to minimize off-target effects and improving its solubility for formulation purposes. Ongoing research is addressing these issues through structural modifications and formulation strategies.

Looking ahead, the potential applications of (5-ethoxypyrazin-2-yl)methanamine extend beyond its current uses. Emerging studies are exploring its role in cancer therapy, where its ability to modulate specific signaling pathways shows promise. Furthermore, its application in combination therapies is being investigated to enhance efficacy and reduce resistance. As research progresses, this compound is expected to play a pivotal role in the development of next-generation therapeutics, offering new hope for patients with challenging medical conditions.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.